4-((4-Isopropylphenyl)amino)benzonitrile

• Molecular Formula: C16H16N2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 4-(4-propan-2-ylanilino)benzonitrile
• InChI: InChI=1S/C16H16N2/c1-12(2)14-5-9-16(10-6-14)18-15-7-3-13(11-17)4-8-15/h3-10,12,18H,1-2H3
• InChI Key: KSTLPZQBBQVPTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC2=CC=C(C=C2)C#N

Description

4-((4-Isopropylphenyl)amino)benzonitrile is a benzonitrile derivative featuring an aniline moiety substituted with a 4-isopropylphenyl group. This compound is synthesized via condensation reactions, as exemplified by the synthesis of TAD-0058581, which involves 4-isopropylbenzaldehyde, malononitrile, and other precursors under ethylene glycol reflux .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table compares key structural features of 4-((4-Isopropylphenyl)amino)benzonitrile with related compounds:

Compound Name	Core Structure	Key Substituents	Biological/Functional Relevance	Reference
4-((4-Isopropylphenyl)amino)benzonitrile	Benzonitrile + aniline	4-Isopropylphenyl	Potential kinase inhibition
Rilpivirine (TMC278)	Benzonitrile + pyrimidine	Cyanoethenyl, dimethylphenyl	Non-nucleoside reverse transcriptase inhibitor (HIV)
TAD-0058581	Benzonitrile + quinazoline	4-Isopropylphenyl, cyclohexenyl	Antitrypanosomal activity (hypothesized)
4-(4,6-Dichloropyrimidin-2-ylamino)benzonitrile	Benzonitrile + pyrimidine	Dichloropyrimidine	Intermediate in agrochemical synthesis
Triazine dimers (e.g., Compound 17-19)	Benzonitrile + triazine	Bromo, methylphenyl, alkyl chains	Antitumor candidates

Key Observations :

• The 4-isopropylphenyl group in the target compound enhances lipophilicity compared to analogues with smaller substituents (e.g., methyl or chloro groups) .
• Rilpivirine’s pyrimidine and cyanoethenyl groups contribute to its high binding affinity for HIV reverse transcriptase and oral bioavailability, as demonstrated in molecular dynamics studies .
• Triazine dimers exhibit enhanced antitumor potency due to extended conjugation and halogenated substituents, though their solubility is reduced compared to simpler benzonitriles .

Physicochemical Properties

The table below highlights physicochemical differences:

Compound Name	Molecular Weight (g/mol)	Solubility	Melting Point (°C)	LogP	Reference
4-((4-Isopropylphenyl)amino)benzonitrile	~253.3 (estimated)	Moderate in organic solvents	Not reported	~3.5 (predicted)
Rilpivirine	366.46	Low aqueous solubility	>250	4.1
4-(4-Oxo-1,4-dihydropyrimidin-2-yl)benzonitrile	228.22	Slight in DMSO, methanol	>300	0.9 (pH 6.6)
4-({[4-(Methylsulfanyl)phenyl]methyl}amino)benzonitrile	254.35	Not reported	Not reported	~2.8 (predicted)

Key Observations :

• The isopropyl group in the target compound likely increases LogP compared to pyrimidine-containing analogues (e.g., LogP = 0.9 for 4-(4-oxo-dihydropyrimidinyl)benzonitrile) .
• High melting points (>300°C) in pyrimidine-linked benzonitriles suggest strong intermolecular interactions (e.g., hydrogen bonding) .